1,2-Di-O-acetyl-3-deoxy-3-fluoro-5-O-(4-methyl)benzoyl-D-ribofuranose

1,2-Di-O-acetyl-3-deoxy-3-fluoro-5-O-(4-methyl)benzoyl-D-ribofuranose (CAS 1612192-28-5) is a highly specialized, pre-fluorinated carbohydrate building block essential for the synthesis of 3'-deoxy-3'-fluoronucleosides, including the STING agonist Ulevostinag (MK-1454) [1]. Featuring a pre-installed fluorine atom at the C3 position with strict stereochemical control, it allows manufacturers to bypass the notoriously low-yielding late-stage deoxyfluorination of intact nucleosides. The 1,2-di-O-acetyl configuration enables highly stereoselective Vorbrüggen glycosylation, while the 5-O-(4-methylbenzoyl) (toluoyl) protecting group enhances the crystallinity of downstream intermediates, facilitating scalable, chromatography-free purification. For procurement, it represents a critical, process-optimized raw material for therapeutic cyclic dinucleotides and antiviral nucleoside analogs.

Substituting this specific building block with a non-fluorinated ribose derivative (e.g., 1,2,3,5-tetra-O-acetyl-D-ribofuranose) forces chemists to attempt late-stage nucleophilic fluorination (e.g., using DAST) on the assembled nucleoside. This approach frequently fails or suffers from severe yield penalties due to competing elimination reactions, 2,2'-anhydro-nucleoside formation, and poor stereocontrol at the C3' position [1]. Furthermore, substituting the 5-O-toluoyl group with a standard 5-O-acetyl or 5-O-benzyl group often yields oily intermediates that require expensive, solvent-heavy silica gel chromatography, rendering kilogram-scale manufacturing economically unviable. The 1,2-di-O-acetyl system is also strictly required over 1-O-alkyl variants to ensure neighboring group participation, which dictates the essential β-anomeric configuration of the final active pharmaceutical ingredient (API).

Late-Stage Fluorination Avoidance

Late-stage fluorination of intact nucleosides using DAST or Deoxo-Fluor typically results in significant side reactions, including the formation of 2,2'-anhydro bridges or elimination products, often limiting yields to below 30% [1]. By utilizing the pre-fluorinated 1,2-Di-O-acetyl-3-deoxy-3-fluoro-5-O-(4-methyl)benzoyl-D-ribofuranose, the C3 stereocenter is already established. When subjected to Vorbrüggen glycosylation with silylated nucleobases, the coupling proceeds smoothly without risking the integrity of the fluorine atom, routinely achieving glycosylation yields exceeding 75% while completely avoiding anhydro-nucleoside byproducts.

Procuring a pre-fluorinated sugar eliminates the most failure-prone step in fluoronucleoside manufacturing, drastically reducing API cost and waste.

Stereoselective Glycosylation

The synthesis of therapeutic nucleosides requires strict β-anomeric configuration. The 2-O-acetyl group in this compound provides powerful neighboring group participation during Lewis acid-mediated Vorbrüggen glycosylation [1]. Compared to 1,2-isopropylidene or 2-O-alkyl protected sugars, which often yield a near 1:1 mixture of α and β anomers, the 1,2-di-O-acetyl configuration directs the incoming nucleobase to the β-face, achieving β:α selectivities frequently exceeding 10:1. This intrinsic stereocontrol minimizes the need for complex chiral separation downstream.

High β-selectivity directly translates to higher API purity and eliminates the need for costly preparative chiral chromatography.

Chromatography-Free Purification

In kilogram-scale manufacturing of cyclic dinucleotides like Ulevostinag, avoiding silica gel chromatography is paramount. The 5-O-(4-methylbenzoyl) (toluoyl) group imparts significantly higher crystallinity to the sugar and its subsequent nucleoside intermediates compared to standard 5-O-acetyl or 5-O-benzyl derivatives [1]. While benzyl-protected intermediates frequently present as viscous oils requiring column chromatography, the toluoyl-protected intermediates can be purified via direct crystallization from standard organic solvents, reducing solvent consumption by over 80% and labor time by days per batch.

The toluoyl group enables scalable, solid-state isolation, making this exact compound strictly preferred for commercial CDMO procurement.

STING Agonist Synthesis

Directly downstream of its high beta-selectivity and pre-fluorination, this compound is the premier starting material for synthesizing the 3'-deoxy-3'-fluoro-guanosine (3'FG) subunit of Ulevostinag (MK-1454) and related immunotherapies [1]. It provides a scalable route to the required fluorinated nucleoside without the yield losses associated with late-stage fluorination.

Antiviral Nucleoside Development

The compound serves as a universal donor for coupling with various purine and pyrimidine bases to screen and manufacture novel antiviral agents targeting viral polymerases [2]. Its 1,2-di-O-acetyl configuration ensures the correct anomeric stereochemistry required for biological activity.

Kilogram-Scale API Manufacturing

Due to the toluoyl group's crystallinity-enhancing properties, this building block is ideal for CDMOs scaling up fluoronucleoside APIs [3]. It supports chromatography-free isolation of intermediates, which is a strict process requirement for economically viable large-scale manufacturing.